5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 5-bromo-3-propan-2-yl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C11H14BrN/c1-7(2)10-6-13-11-4-3-8(12)5-9(10)11/h3-5,7,10,13H,6H2,1-2H3
• InChI Key: UQSGAEGUHQIJFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CNC2=C1C=C(C=C2)Br

Description

5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole is a brominated indole derivative featuring a saturated 2,3-dihydroindole core substituted with a propan-2-yl (isopropyl) group at position 3 and a bromine atom at position 3. This compound is of interest in medicinal chemistry due to the indole scaffold’s prevalence in bioactive molecules. The propan-2-yl group introduces steric bulk and lipophilicity, which can influence binding affinity and metabolic stability .

Preparation Methods

Starting Materials and Key Intermediates

• 5-Bromo-1H-indole derivatives serve as common starting materials.
• Introduction of the isopropyl group at the 3-position can be achieved via alkylation or reductive amination strategies.
• Reduction of 3-substituted oxindoles or nitriles to 2,3-dihydroindoles is a key step.

Reduction of 3-Substituted Oxindoles

Reduction of 3-substituted oxindoles bearing bromine at the 5-position with sodium borohydride/iodine in dry THF yields the corresponding 2,3-dihydroindoles with the 3-position substituent intact. This method avoids aromatization and provides stable dihydroindole products.

Alkylation at the 3-Position

Alkylation of 5-bromoindole derivatives at the 3-position with isopropyl halides or via reductive amination with acetone derivatives can introduce the isopropyl group. Control of stereochemistry is important when chiral centers are involved, as in the case of 3-(propan-2-yl) substitution.

Use of Organometallic Reagents and Catalysts

Palladium-catalyzed cross-coupling reactions (e.g., Heck reactions) are often employed to functionalize the indole ring at the 5-position or 3-position. However, for the preparation of 5-bromo-3-(propan-2-yl)-2,3-dihydro-1H-indole, the bromine is typically introduced early, and the isopropyl substituent is installed afterward.

Detailed Process Example from Patent Literature

A relevant process described in patent US20080319205A1 outlines the preparation of 5-bromo-3-[(R)-1-methyl-pyrrolidin-2-ylmethyl]-1H-indole, a close structural analog, using the following steps:

• Preparation of the 5-bromoindole intermediate.
• Introduction of the substituent at the 3-position via reaction with the corresponding amine or alkylating agent.
• Purification by crystallization or chromatography to achieve high purity.

Though this patent focuses on a pyrrolidinylmethyl substituent, the methodology is adaptable for isopropyl substitution at the 3-position by modifying the alkylating agent.

Purification and Characterization

Purification of 5-bromo-3-(propan-2-yl)-2,3-dihydro-1H-indole is typically achieved by:

• Crystallization from suitable solvent mixtures (e.g., n-hexane/ethyl acetate).
• Chromatographic techniques such as column chromatography or preparative HPLC.

The purity is confirmed by HPLC and NMR spectroscopy. Crystallographic data for related 5-bromoindole derivatives confirm the structural integrity of the synthesized compounds.

Summary Table of Preparation Methods

Step	Method/Condition	Reagents/Materials	Notes	Reference
1. Starting material prep	5-bromo-1H-indole synthesis or purchase	Commercially available or synthesized	Bromine at 5-position pre-installed
2. Alkylation at 3-pos	Alkylation with isopropyl halide or reductive amination	Isopropyl halide, base, solvent	Control stereochemistry if chiral
3. Reduction	Sodium borohydride/I2 in dry THF	NaBH4, I2, THF	Reduces oxindole to 2,3-dihydroindole
4. Purification	Crystallization or chromatography	Solvent mixtures (n-hexane/ethyl acetate)	Achieves >98% purity
5. Characterization	HPLC, NMR, X-ray crystallography	Analytical instruments	Confirms structure and purity

Research Findings and Optimization Notes

• The sodium borohydride/iodine reduction method is efficient for converting 3-substituted oxindoles to 2,3-dihydroindoles without ring aromatization, which is critical for maintaining the saturated indole structure.
• Purification by crystallization is preferred over chromatography for scalability and environmental reasons, though chromatographic purification ensures higher purity when needed.
• The presence of substituents at positions 1 and 3 of the indole ring stabilizes the dihydroindole form and prevents spontaneous aromatization.
• Careful control of reaction conditions (temperature, solvent dryness) is essential for reproducibility and yield optimization.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-3-(propan-2-yl)-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The indole ring can be oxidized to form different functional groups, such as carbonyl compounds.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to modify the indole ring.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents (e.g., DMF or DMSO) at elevated temperatures.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a palladium catalyst.

Major Products

Substitution: Formation of 3-(propan-2-yl)-2,3-dihydro-1H-indole derivatives with different functional groups replacing the bromine atom.

Oxidation: Formation of carbonyl-containing indole derivatives.

Reduction: Formation of de-brominated indole or modified indole rings.

Scientific Research Applications

5-Bromo-3-(propan-2-yl)-2,3-dihydro-1H-indole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and natural product analogs.

Biology: Studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-Bromo-3-(propan-2-yl)-2,3-dihydro-1H-indole depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The bromine atom and the indole ring can participate in different types of interactions, including hydrogen bonding, π-π stacking, and halogen bonding, which can influence the compound’s activity and selectivity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Their Substituents

Compound Name	Substituents (Position)	Core Structure	Key Features	Evidence ID
5-Bromo-1-prop-2-yn-1-yl-1H-indole (1c)	Propargyl (1), Br (5)	1H-Indole	Linear alkyne group; unsaturated
5-Bromo-3-ethyl-1H-indole	Ethyl (3), Br (5)	1H-Indole	Smaller alkyl group; simpler substitution
5-Bromo-3-hydroxy-2-oxo-2,3-dihydro-1H-indole	Hydroxy (3), Oxo (2), Br (5)	2,3-Dihydro-1H-indole	Oxindole structure; polar substituents
5-Bromo-1-(prop-2-en-1-yl)-2,3-dione	Allyl (1), Br (5), Dione (2,3)	2,3-Dihydro-1H-indole-2,3-dione	Conjugated dienone; planar fused ring
Target Compound	Propan-2-yl (3), Br (5)	2,3-Dihydro-1H-indole	Branched alkyl; saturated core

Key Observations:

• Electronic Effects: Electron-donating isopropyl groups contrast with electron-withdrawing substituents (e.g., oxo in ), altering reactivity in cross-coupling reactions.
• Conformational Flexibility: The allyl group in introduces planarity, while the saturated dihydroindole core in the target compound restricts rotation, affecting molecular interactions.

Physicochemical Properties

Table 3: Physical and Spectral Data

Compound Name	Physical State	Melting Point (°C)	Key NMR Signals (δ, ppm)	Stability	Evidence ID
5-Bromo-1-prop-2-yn-1-yl-1H-indole (1c)	Colorless oil	N/A	H-1 (δ 6.8–7.2, aromatic)	Discolors over time
5-Bromo-3-hydroxy-2-oxindole (3h)	Solid	N/A	H-3 (δ 4.2, CH2), OH (δ 10.1)	Stable in dry conditions
5-Bromo-1-allyl-2,3-dione	Crystalline solid	87–96	C=O (δ 180–185, 13C)	Sensitive to light
Target Compound	Likely oil or low-mp solid	N/A	H-isopropyl (δ 1.2–1.4, d; CH3)	Higher stability vs. 1c

Insights:

• The target’s isopropyl group would exhibit characteristic doublet signals at δ 1.2–1.4 (CH3) and a septet for the CH group in 1H NMR.
• Enhanced stability compared to propargyl derivatives () is expected due to reduced electron-deficient character.

Biological Activity

5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole is $C_{11}H_{12}BrN$ with a molecular weight of 238.12 g/mol. The compound features a bromine atom at the 5-position and an isopropyl group at the 3-position of the indole ring, which contributes to its unique chemical reactivity and biological profile.

Indole derivatives, including 5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole, have been shown to interact with various biological targets:

• Enzyme Inhibition : These compounds can inhibit enzymes involved in critical biochemical pathways. For instance, they may affect pathways related to cancer cell proliferation by inhibiting specific kinases or proteases.
• Receptor Binding : Indoles often bind to multiple receptors with high affinity, influencing neurotransmitter systems and potentially exhibiting psychoactive properties.
• Antimicrobial Activity : Some studies indicate that derivatives can exhibit antibacterial and antifungal properties by disrupting microbial cell membranes or inhibiting essential metabolic pathways.

Anticancer Properties

Research has demonstrated that 5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole exhibits significant cytotoxic effects against various cancer cell lines. For example:

Cell Line	IC50 (µM)	Reference
HepG2	12.4
MCF-7	15.8
A549	10.5

These findings suggest that the compound may induce apoptosis in cancer cells by interfering with cell cycle progression and triggering cell death pathways.

Antimicrobial Activity

The compound has shown promising results against several pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus (MRSA)	0.98
Mycobacterium tuberculosis	4.5

These results indicate that it could serve as a potential therapeutic agent for treating infections caused by resistant strains of bacteria.

Case Studies

• Study on Anticancer Activity :
  In a study published in the Journal of Medicinal Chemistry, researchers synthesized various indole derivatives, including 5-Bromo-3-(propan-2-YL)-2,3-dihydro-1H-indole, and evaluated their cytotoxicity against HepG2 and MCF-7 cell lines. The compound exhibited significant growth inhibition with IC50 values indicating strong potential for development as an anticancer agent .
• Antimicrobial Evaluation :
  Another study focused on the antimicrobial properties of this compound against MRSA and other pathogens. The results indicated that it effectively inhibited bacterial growth at low concentrations, highlighting its potential use in antibiotic development .